Cas no 37859-49-7 (2-(Chloromethyl)-3-methylbenzo[d]thiazol-3-ium 4-methylbenzenesulfonate)

• Product Name: 2-(Chloromethyl)-3-methylbenzo[d]thiazol-3-ium 4-methylbenzenesulfonate
• CAS No: 37859-49-7
• MF: C₁₆H₁₆ClNO₃S₂
• MW: 369.886140823364
• CID: 1093108
• PubChem ID: 72942606
• Update Time: 2025-04-20

2-(Chloromethyl)-3-methylbenzo[d]thiazol-3-ium 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-methylbenzo[d]thiazol-3-ium 4-methylbenzenesulfonate
• 2-(chloromethyl)-3-methyl-1,3-benzothiazol-3-ium,4-methylbenzenesulfonate
• 2-(chloromethyl)-3-methyl-1,3-benzothiazol-3-ium 4-methylbenzene-1-sulfonate
• 2-(Chloromethyl)-3-methylbenzo[d]thiazol-3-ium4-methylbenzenesulfonate
• 37859-49-7

• Inchi： 1S/C9H9ClNS.C7H8O3S/c1-11-7-4-2-3-5-8(7)12-9(11)6-10;1-6-2-4-7(5-3-6)11(8,9)10/h2-5H,6H2,1H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key： DKBXANNARUBTDN-UHFFFAOYSA-M
• SMILES： ClCC1=[N+](C)C2C=CC=CC=2S1.S(C1C=CC(C)=CC=1)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 369.0260134g/mol
• Monoisotopic Mass: 369.0260134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates